TPO-Agonist-1

• CAS No.: 1033040-23-1
• Product Name: TPO-Agonist-1
• Molecular Formula: C25H22N8O2
• Molecular Weight: 466.5
• IUPAC Name: 2-(3,4-dimethylphenyl)-4-[[2-hydroxy-3-[3-(2H-tetrazol-5-yl)phenyl]phenyl]diazenyl]-5-methyl-1H-pyrazol-3-one
• Standard InChI: InChI=1S/C25H22N8O2/c1-14-10-11-19(12-15(14)2)33-25(35)22(16(3)30-33)27-26-21-9-5-8-20(23(21)34)17-6-4-7-18(13-17)24-28-31-32-29-24/h4-13,30,34H,1-3H3,(H,28,29,31,32)
• Standard InChIKey: IIBBJCNVTRCTDV-HPNDGRJYSA-N
• SMILES: CC1=C(C=C(C=C1)N2C(=O)C(=C(N2)C)N=NC3=CC=CC(=C3O)C4=CC(=CC=C4)C5=NNN=N5)C
• Appearance: Solid powder
• Description: TPO-Agonist-1 is a potent and selective thrombopoietin (TPO) receptor agonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TPO-Agonist-1; TPO Agonist 1; TPOAgonist1
• Reference: 1: Perdomo J. Role of romiplostim in splenectomized and nonsplenectomized patients with immune thrombocytopenia. Immunotargets Ther. 2016 Feb 22;5:1-7. doi: 10.2147/ITT.S80648. eCollection 2016. Review. PubMed PMID: 27529057; PubMed Central PMCID: PMC4970631.; 2: Kuter DJ. The biology of thrombopoietin and thrombopoietin receptor agonists. Int J Hematol. 2013 Jul;98(1):10-23. doi: 10.1007/s12185-013-1382-0. Epub 2013 Jul 3. Review. PubMed PMID: 23821332.; 3: Zeng Y, Duan X, Xu J, Ni X. TPO receptor agonist for chronic idiopathic thrombocytopenic purpura. Cochrane Database Syst Rev. 2011 Jul 6;(7):CD008235. doi: 10.1002/14651858.CD008235.pub2. Review. PubMed PMID: 21735426.; 4: Cohn CS, Bussel JB. Romiplostim: a second-generation thrombopoietin agonist. Drugs Today (Barc). 2009 Mar;45(3):175-88. doi: 10.1358/dot.2009.45.3.1343793. Review. PubMed PMID: 19436840.; 5: Harker LA. Therapeutic cytokine stimulation of thrombocytopoiesis. Transfus Sci. 1998 Jun;19(2):149-62. Review. PubMed PMID: 10187040.
• PubChem Compound: 135451068
• Last Modified: Dec 05 2021